Cas no 2060000-57-7 ({6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine)

• Product Name: {6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine
• CAS No: 2060000-57-7
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• MDL: MFCD30486712
• CID: 5222028
• PubChem ID: 165438055
• Update Time: 2025-10-22

{6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.4]nonane-2-methanamine, 6-(1,1-dimethylethyl)-
• {6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine

• MDL： MFCD30486712
• Inchi： 1S/C13H25NO/c1-12(2,3)11-5-4-7-13(11)8-6-10(9-14)15-13/h10-11H,4-9,14H2,1-3H3
• InChI Key： LYZFTIVQARXOCK-UHFFFAOYSA-N
• SMILES： O1C2(CCCC2C(C)(C)C)CCC1CN

Additional information on {6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine

Recent Advances in the Study of 2060000-57-7 and {6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound with the identifier 2060000-57-7 and its derivative, {6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a broader class of spirocyclic amines, which are known for their unique structural properties and potential therapeutic applications. Recent studies have explored their roles as modulators of biological pathways, particularly in the context of neurodegenerative diseases and cancer therapeutics.

One of the key findings in recent literature is the potential of {6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine to act as a selective inhibitor of certain enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The study utilized molecular docking simulations and in vitro assays to validate its efficacy, suggesting that it could serve as a lead compound for the development of novel anti-inflammatory agents.

Another area of interest is the application of 2060000-57-7 in the synthesis of prodrugs. Researchers have reported that this compound can be functionalized to improve its pharmacokinetic properties, such as bioavailability and metabolic stability. A recent preprint on bioRxiv highlighted its use in the design of prodrugs for targeted drug delivery systems, particularly in oncology. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the prodrug derivatives and assess their release profiles under physiological conditions.

In addition to its therapeutic potential, {6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine has also been investigated for its role in chemical biology. A 2024 paper in ACS Chemical Biology described its use as a molecular probe to study protein-ligand interactions. The compound's rigid spirocyclic structure makes it an ideal candidate for probing conformational changes in proteins, providing insights into allosteric regulation mechanisms. This research opens new avenues for understanding complex biological systems and designing targeted interventions.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as off-target effects, toxicity profiles, and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the chemical structure of 2060000-57-7 and its derivatives to enhance their specificity and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, the latest research on 2060000-57-7 and {6-tert-butyl-1-oxaspiro4.4nonan-2-yl}methanamine underscores their potential as versatile tools in chemical biology and drug discovery. Their unique structural features and biological activities make them promising candidates for further investigation. Future studies should aim to elucidate their mechanisms of action in greater detail and explore their applications in diverse therapeutic areas.